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Compound of Interest

Compound Name: 3-Bromophenethyl alcohol

Cat. No.: B1273047 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 3-
Bromophenethyl alcohol, tailored for laboratory professionals in research and drug

development. Adherence to these procedures is critical for ensuring personnel safety and

environmental compliance.

Chemical and Hazard Profile
3-Bromophenethyl alcohol is a halogenated organic compound.[1] Understanding its

properties is the first step in safe handling and disposal. It is classified as a combustible liquid

and presents several health hazards.[2][3]
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Property Value Reference

CAS Number 28229-69-8 [2]

Molecular Formula BrC₆H₄CH₂CH₂OH [3]

Molecular Weight 201.06 g/mol [3]

Physical Form Liquid

Density 1.478 g/mL at 25 °C

Boiling Point 107-110 °C @ 1 mmHg

Flash Point > 110 °C / > 230 °F [4]

Storage Class 10 (Combustible liquids) [3]

Hazards

Harmful if swallowed or in

contact with skin; Causes skin

and serious eye irritation; May

cause respiratory irritation.[2]

[4][5]

Personal Protective Equipment (PPE)
Before handling 3-Bromophenethyl alcohol for use or disposal, ensure the following personal

protective equipment is used to minimize exposure:

Gloves: Wear chemical-resistant gloves (e.g., nitrile).[2][6]

Eye Protection: Use chemical splash goggles or a face shield.[2][4]

Lab Coat: A fully buttoned lab coat is required to protect from skin contact.[6]

Step-by-Step Disposal Protocol
Disposal of 3-Bromophenethyl alcohol must be handled as regulated hazardous waste.[6][7]

Do not dispose of this chemical down the drain or by evaporation.[6]
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Step 1: Waste Segregation Proper segregation is crucial to prevent dangerous chemical

reactions and to facilitate correct disposal.

Classify as Halogenated Waste: As a brominated compound, 3-Bromophenethyl alcohol
must be collected in a designated halogenated organic waste stream.[1]

Avoid Mixing:Do not mix with non-halogenated organic wastes.[7][8] Keeping these waste

streams separate can significantly reduce disposal costs.[8][9]

Incompatibilities: Ensure the halogenated waste container for 3-Bromophenethyl alcohol
does not contain incompatible materials such as:

Strong acids or bases[1][6]

Oxidizing or reducing agents[6][8]

Metals[6]

Acutely toxic "P-listed" wastes[9]

Step 2: Select an Appropriate Waste Container

Material: Use a chemically compatible container, such as a polyethylene carboy or bottle.[1]

[6] Metal cans are not recommended as halogenated solvents can degrade to form acids

that corrode metal.[6]

Condition: The container must be in good condition, free of leaks, and have a secure, tightly

sealing screw cap.[6][7][9]

Venting: Specialized or vented caps may be necessary if there is a potential for gas

generation.[6]

Step 3: Labeling the Waste Container

Timing: Affix a "Hazardous Waste" tag or label to the container before adding the first drop of

waste.[7][9]
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Content: Clearly list all chemical constituents by their full chemical name (e.g., "3-
Bromophenethyl alcohol").[7] Do not use abbreviations or chemical formulas.[7]

Information: Ensure the label includes generator information and identifies the applicable

hazards (e.g., Combustible, Toxic).[9]

Step 4: Accumulating and Storing Waste

Location: Store the waste container in a designated Satellite Accumulation Area (SAA), such

as a secondary containment tub within a flammable storage cabinet or under a fume hood.[6]

[9]

Closure: Keep the container tightly closed at all times, except when actively adding waste.[7]

[9]

Environment: The storage area must be cool, dry, and well-ventilated.[6][9]

Step 5: Arranging for Final Disposal

Contact Authority: Dispose of the waste through your institution's Environmental Health and

Safety (EH&S) department or a licensed hazardous waste disposal contractor.[2][5][9]

Request Pickup: When the container is approximately three-quarters full, submit a request

for waste collection according to your institution's procedures.[9] Do not overfill containers.

Emergency Procedures: Spill Cleanup
In the event of a small spill that can be cleaned up in under 10 minutes by trained personnel:

Ensure Safety: Wear appropriate PPE, including double nitrile gloves, chemical splash

goggles, and a lab coat.[6]

Containment: Contain the spill and prevent it from entering drains.[5]

Absorption: Soak up the spill with an inert absorbent material (e.g., vermiculite, sand, or

commercial sorbent pads).[4][6][10]
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Collection: Carefully collect the absorbent material and place it into a sealable, compatible

container for disposal.[4][6]

Disposal: Label the container as hazardous waste, listing all contents, and dispose of it

through the proper channels.[6][9]

Notification: Report the incident to your supervisor and EH&S department. For large spills or

emergencies, evacuate the area and contact emergency personnel immediately.[9]

Disposal Workflow Diagram
The following diagram outlines the decision-making and operational workflow for the proper

disposal of 3-Bromophenethyl alcohol.
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Caption: Workflow for the safe disposal of 3-Bromophenethyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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